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Compound of Interest

Compound Name: Strontium selenide

Cat. No.: B072170

An In-depth Technical Guide to Strontium Selenide (SrSe)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula, and the
physical, and chemical properties of strontium selenide (SrSe). It includes a summary of its
key quantitative data, detailed experimental protocols for its synthesis, and a visualization of a
synthesis workflow.

Chemical Identity and Formula

Strontium selenide is an inorganic compound with the chemical formula SrSe.[1][2][3] It is
also referred to as strontium(ll) selenide or selanylidenestrontium.[1][4][5] The CAS registry
number for strontium selenide is 1315-07-7.[1][6] In this compound, strontium has an
oxidation number of +2.[1][7]

Physical and Chemical Properties

Strontium selenide is typically a white crystalline solid or powder.[1][2][3] When exposed to
air, it can turn a reddish-brown color.[2][3] It has a rock salt (NaCl) crystal structure under
standard conditions.[1][7]

Quantitative Data Summary
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For ease of comparison, the key quantitative properties of strontium selenide are summarized

in the table below.

Property Value References

Chemical Formula SrSe [1112][3]

Molar Mass 166.58 g/mol [11[2][3]
White crystalline solid, turns

Appearance ] o [1112][3]
reddish-brown in air

Density 4.38 - 4.54 g/cm3 [21[5][8]

Melting Point 1600 °C (2912 °F) [1][2]119]
Rock Salt (NaCl type),

Crystal Structure Orthorhombic (Fm3m space [11[3]
group)

Solubility in Water Reacts with water [10]

Synthesis and Experimental Protocols

Several methods for the synthesis of strontium selenide have been reported. The following

are detailed experimental protocols for key synthesis routes.

Experimental Protocol 1: Reduction of Strontium

Selenate

This method involves the high-temperature reduction of strontium selenate.

Methodology:

e Strontium selenate (SrSeQa) is used as the starting material.

e The strontium selenate is heated to 600 °C.

o Hydrogen gas (H2) is passed over the heated strontium selenate, acting as a reducing agent.

[3]
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e The reduction reaction yields strontium selenide (SrSe) and water (H20) as a byproduct.

Reaction: SrSeQas + 4H2> - SrSe + 4H20

Experimental Protocol 2: Reaction in Liquid Ammonia

This protocol describes the synthesis of strontium selenide from its constituent elements in a
liquid ammonia solvent.

Methodology:
o Elemental strontium (Sr) and hydrogen selenide (Hz2Se) are the reactants.
e The reaction is carried out in liquid ammonia (NHs) as the solvent.[3]

e The strontium and hydrogen selenide react to form strontium selenide, which can then be
isolated from the reaction mixture.

Reaction: Sr + H2Se --(lig. NHs)--> SrSe + H2

Experimental Protocol 3: Novel Aqueous Synthesis

A newer methodology involves the reduction of selenium in an aqueous solution followed by a
reaction with a strontium salt.[11][12]

Methodology:
e Preparation of Selenium Solution:

o 0.02 g of elemental selenium powder is mixed with 2 ml of deionized water, 2 ml of
concentrated (29%) ammonium hydroxide, and 2 ml of 1M rongalite solution.[12]

o This mixture is heated to 70-75°C until the selenium powder is completely dissolved,
resulting in an aqueous solution containing selenium ions (Se?").[12]

e Preparation of Strontium Solution:

o An aqueous solution of 0.1M strontium chloride (SrCl2) is prepared.[12]
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e Reaction:

o The selenium ionic solution and the strontium chloride solution are combined in equal
volumetric proportions.[12]

o The mixture is stirred to facilitate the chemical reaction, leading to the formation of
strontium selenide as a black powder dispersed in the agueous solution.[11][12]

Reactivity and Chemical Behavior

Strontium, being an alkaline earth metal, is reactive. It reacts slowly with water to form
strontium hydroxide and hydrogen gas.[13] It also reacts with air, especially when ignited, to
form strontium oxide and strontium nitride.[13] Strontium metal readily dissolves in acids.[13]
Strontium selenide itself is noted to react with water.[10] At high temperatures, it can react
with other selenides, such as mercury selenide and germanium diselenide, to form more
complex crystalline structures.[3]

Applications

Strontium selenide is utilized in optoelectronic devices.[2] It has also been investigated for its
use in preparing nanoplates and ultrathin films.[2] One of the significant applications of SrSe
has been as an infrared stimulable phosphor, where it is doped with elements like samarium,
cerium, or europium to provide electron traps.[14]

Visualizations

The following diagrams illustrate key experimental workflows for the synthesis of strontium
selenide.
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Selenium lon Preparation

Final Product Formation

Elemental Selenium DI Water + NH4OH + Rongalite Heat (70-75°C) Selenium lonic Solution (Se~)

Strontium Salt Preparation

Combine Solutions Stirring Strontium Selenide (SrSe)

Strontium Chloride (SrClz) |—| Deionized Water |—>| 0.1M SrCl2 Solution

Click to download full resolution via product page

Caption: Aqueous Synthesis Workflow for Strontium Selenide.
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Strontium Selenate (SrSeQOa)

Heating to 600°C Hydrogen Gas (H=)

Reduction Reaction

Byproduct

Strontium Selenide (SrSe) Water (Hz20)

Click to download full resolution via product page

Caption: Reduction of Strontium Selenate Synthesis Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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